Cas no 899956-93-5 (N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2-methylphenyl)ethanediamide)
N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2-methylphenyl)ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-[4-(dimethylamino)phenyl]-2-pyrrolidin-1-ylethyl]-N'-(2-methylphenyl)oxamide
- N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2-methylphenyl)ethanediamide
-
- Inchi: 1S/C23H30N4O2/c1-17-8-4-5-9-20(17)25-23(29)22(28)24-16-21(27-14-6-7-15-27)18-10-12-19(13-11-18)26(2)3/h4-5,8-13,21H,6-7,14-16H2,1-3H3,(H,24,28)(H,25,29)
- InChI Key: IARCDNJWUSTONF-UHFFFAOYSA-N
- SMILES: C(NCC(C1=CC=C(N(C)C)C=C1)N1CCCC1)(=O)C(NC1=CC=CC=C1C)=O
N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2-methylphenyl)ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2762-0155-2μmol |
N'-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N-(2-methylphenyl)ethanediamide |
899956-93-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2762-0155-5μmol |
N'-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N-(2-methylphenyl)ethanediamide |
899956-93-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2762-0155-10μmol |
N'-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N-(2-methylphenyl)ethanediamide |
899956-93-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2762-0155-20μmol |
N'-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N-(2-methylphenyl)ethanediamide |
899956-93-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2762-0155-1mg |
N'-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N-(2-methylphenyl)ethanediamide |
899956-93-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2762-0155-2mg |
N'-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N-(2-methylphenyl)ethanediamide |
899956-93-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2762-0155-3mg |
N'-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N-(2-methylphenyl)ethanediamide |
899956-93-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2762-0155-4mg |
N'-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N-(2-methylphenyl)ethanediamide |
899956-93-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2762-0155-5mg |
N'-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N-(2-methylphenyl)ethanediamide |
899956-93-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2762-0155-10mg |
N'-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N-(2-methylphenyl)ethanediamide |
899956-93-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2-methylphenyl)ethanediamide Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2-methylphenyl)ethanediamide
Introduction to N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2-methylphenyl)ethanediamide (CAS No. 899956-93-5)
N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2-methylphenyl)ethanediamide, a compound with the CAS number 899956-93-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of multiple functional groups, including dimethylamino and pyrrolidin-1-yl moieties, suggests a high degree of chemical complexity that may contribute to its unique pharmacological properties.
The compound's structure incorporates an amide linkage, which is a common feature in many bioactive molecules. The amide group not only provides a stable backbone for further chemical modifications but also plays a crucial role in determining the compound's solubility and bioavailability. In addition, the presence of a 2-methylphenyl group suggests potential interactions with aromatic binding sites in biological targets, which is often exploited in the design of drugs targeting neurological and cardiovascular diseases.
Recent research has highlighted the importance of multifunctional compounds in addressing complex diseases. N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2-methylphenyl)ethanediamide exemplifies this trend by combining several pharmacophoric elements into a single molecule. This approach has shown promise in improving therapeutic efficacy while minimizing side effects. The compound's design aligns with the growing interest in targeted therapies, where specific molecular interactions are leveraged to achieve desired pharmacological outcomes.
In vitro studies have begun to explore the potential of this compound as a lead candidate for various therapeutic applications. Initial experiments have focused on its interaction with enzymes and receptors relevant to metabolic disorders and inflammation. The dimethylamino group, known for its ability to enhance molecular interactions through hydrogen bonding and ionic interactions, may play a critical role in modulating these interactions. Furthermore, the pyrrolidin-1-yl moiety has been shown to improve binding affinity in several drug candidates, suggesting that this compound may exhibit strong binding properties to its intended targets.
The synthesis of N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2-methylphenyl)ethanediamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been instrumental in assembling the various fragments of this compound into a coherent whole. These methods not only ensure high yields but also allow for the introduction of specific functional groups at desired positions.
The pharmacological profile of this compound is still under investigation, but preliminary data suggest that it may exhibit properties relevant to central nervous system (CNS) disorders. The combination of an amide group and aromatic rings typical of many CNS-active drugs indicates that this molecule could interact with neurotransmitter receptors or ion channels. Further studies are needed to elucidate its exact mechanism of action and to determine whether it can be developed into a viable therapeutic agent.
In conclusion, N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2-methylphenyl)ethanediamide (CAS No. 899956-93-5) represents a promising candidate for future pharmaceutical applications. Its complex structure and multifunctional nature make it an attractive subject for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.
899956-93-5 (N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2-methylphenyl)ethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)